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Abstract
Metabromsalan (3,5-dibromosalicylanilide) is a halogenated salicylanilide that has garnered

scientific interest due to its notable biological activities, including antimicrobial properties and its

function as an uncoupler of oxidative phosphorylation. However, its clinical and commercial use

has been significantly curtailed due to concerns regarding photosensitivity. This technical guide

provides a comprehensive overview of Metabromsalan, detailing its chemical structure,

physicochemical properties, synthesis, and analytical methodologies. Furthermore, it delves

into its mechanisms of action, biological effects, and the regulatory landscape that has shaped

its application. This document is intended to serve as a thorough resource for researchers and

professionals in the fields of chemistry, pharmacology, and drug development.

Chemical Identity and Structure
Metabromsalan is chemically known as 3,5-dibromo-2-hydroxy-N-phenylbenzamide. Its

structure is characterized by a salicylanilide core, which consists of a salicylic acid moiety
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linked to an aniline molecule via an amide bond. The salicylic acid ring is substituted with two

bromine atoms at positions 3 and 5.

Molecular Formula: C₁₃H₉Br₂NO₂[1]

Molecular Weight: 371.02 g/mol [1]

CAS Registry Number: 2577-72-2[1]

IUPAC Name: 3,5-dibromo-2-hydroxy-N-phenylbenzamide

Synonyms: 3,5-Dibromosalicylanilide, Metabromsalan[1]

Chemical Structure:

Metabromsalan

Click to download full resolution via product page

Caption: Chemical structure of Metabromsalan.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. These properties influence its solubility,

absorption, distribution, metabolism, and excretion (ADME) profile.
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Property Value Source

Melting Point 137-138 °C CAS Common Chemistry

Physical State Solid -

Solubility

Data not readily available in

cited sources. Generally,

salicylanilides have low

aqueous solubility.

-

pKa

Data not readily available in a

cited source. The phenolic

hydroxyl group is weakly

acidic.

-

LogP

Data not readily available in a

cited source. The presence of

bromine atoms and two

aromatic rings suggests a high

octanol-water partition

coefficient.

-

Synthesis of Metabromsalan
The synthesis of Metabromsalan typically involves a two-step process: the bromination of

salicylic acid followed by the amidation with aniline.

Step 1: Synthesis of 3,5-Dibromosalicylic Acid
The key intermediate, 3,5-dibromosalicylic acid, is synthesized by the bromination of salicylic

acid. A known method involves reacting salicylic acid with bromine in a suitable solvent. One

patented process describes the use of aqueous p-dioxane as the reaction medium, which

provides high-quality 3,5-dibromosalicylic acid with good yields[2].

Experimental Protocol: Synthesis of 3,5-Dibromosalicylic Acid[2]

Prepare a slurry of salicylic acid in 50% aqueous p-dioxane.
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Stir the mixture at room temperature and begin the dropwise addition of liquid bromine.

The reaction is exothermic, and the temperature will rise. Maintain the reaction temperature,

with most of the reaction occurring between 60-84°C.

After the addition of bromine is complete, heat the mixture at reflux temperature for

approximately 30 minutes.

Cool the reaction mixture and work up to isolate the white crystalline product of 3,5-

dibromosalicylic acid.

Salicylic Acid

BrominationBromine (Br2)

aq. p-dioxane

3,5-Dibromosalicylic Acid
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Caption: Synthesis of 3,5-Dibromosalicylic Acid.

Step 2: Amidation to form Metabromsalan
The second step involves the conversion of 3,5-dibromosalicylic acid to its anilide,

Metabromsalan. This is a standard amidation reaction, which can be achieved by first

converting the carboxylic acid to a more reactive species, such as an acid chloride, followed by

reaction with aniline.

Generalized Experimental Protocol: Synthesis of Metabromsalan

Convert 3,5-dibromosalicylic acid to its acid chloride using a suitable chlorinating agent (e.g.,

thionyl chloride or oxalyl chloride).
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In a separate flask, dissolve aniline in an appropriate solvent containing a base to neutralize

the HCl byproduct.

Slowly add the 3,5-dibromosalicyloyl chloride to the aniline solution with stirring.

Allow the reaction to proceed to completion.

Isolate and purify the crude Metabromsalan product, typically by recrystallization.

3,5-Dibromosalicylic Acid

Acid Chloride
Formation

Thionyl Chloride (SOCl2)

Aniline

Amidation Metabromsalan

3,5-Dibromosalicyloyl
Chloride
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Caption: Synthesis of Metabromsalan from 3,5-Dibromosalicylic Acid.

Analytical Methods
The accurate quantification and identification of Metabromsalan in various matrices are crucial

for research and quality control. High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS) are the most common analytical techniques

employed.

High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique for the separation and quantification of non-volatile and thermally

labile compounds like Metabromsalan. A reversed-phase HPLC method with UV detection is

generally suitable.

Illustrative HPLC Method Parameters

Column: C18, 5 µm particle size (e.g., 250 mm x 4.6 mm)
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Mobile Phase: A gradient of acetonitrile and water (with a possible acid modifier like formic

acid for better peak shape).

Flow Rate: 1.0 mL/min

Detection: UV at a wavelength corresponding to the absorbance maximum of

Metabromsalan (to be determined empirically).

Injection Volume: 10-20 µL

Column Temperature: 25-30 °C

Sample Preparation for HPLC Analysis

Accurately weigh the sample containing Metabromsalan.

Dissolve the sample in a suitable solvent (e.g., acetonitrile or methanol).

Use sonication if necessary to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate

matter.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile and thermally

stable compounds. For a compound like Metabromsalan, derivatization may be necessary to

increase its volatility and thermal stability for GC analysis.

Illustrative GC-MS Method Parameters

Derivatization: Silylation of the phenolic hydroxyl and amide proton with an agent like N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be required.

GC Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, DB-5).

Injector Temperature: 250-280 °C
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Oven Temperature Program: A temperature gradient starting from a lower temperature (e.g.,

100 °C) and ramping up to a higher temperature (e.g., 300 °C) to ensure good separation.

Carrier Gas: Helium at a constant flow rate.

MS Detector: Electron ionization (EI) at 70 eV.

Scan Range: A mass range suitable to detect the molecular ion and characteristic fragment

ions of the derivatized Metabromsalan.

Sample Preparation for GC-MS Analysis[3][4]

Extract Metabromsalan from the sample matrix using a suitable organic solvent.

Evaporate the solvent to dryness under a stream of nitrogen.

Add the derivatizing agent and a suitable solvent (e.g., pyridine or acetonitrile) to the dried

residue.

Heat the mixture at a specific temperature (e.g., 60-70 °C) for a defined period to complete

the derivatization reaction.

The resulting solution can then be injected into the GC-MS system.

Mechanism of Action and Biological Activities
Metabromsalan exhibits a range of biological activities, primarily stemming from its ability to

disrupt cellular energy metabolism and its antimicrobial properties.

Uncoupling of Oxidative Phosphorylation
One of the most significant biological activities of Metabromsalan and other salicylanilides is

their ability to act as uncouplers of oxidative phosphorylation in mitochondria[5][6][7][8][9].

Mechanism of Uncoupling

Uncouplers are lipophilic weak acids that can transport protons across the inner mitochondrial

membrane, dissipating the proton gradient that is essential for ATP synthesis. The process can
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be visualized as a cyclical transport of protons[6][9]. The uncoupler, in its protonated form,

diffuses across the inner mitochondrial membrane into the matrix. In the higher pH of the

matrix, it deprotonates. The resulting anion then diffuses back to the intermembrane space,

where it picks up a proton and repeats the cycle. This effectively short-circuits the proton

motive force, leading to an increase in the rate of electron transport and oxygen consumption,

but a decrease in ATP synthesis. The energy that would have been used for ATP production is

instead dissipated as heat.

Mitochondrion

Intermembrane Space (High [H+]) Inner Mitochondrial Membrane Mitochondrial Matrix (Low [H+])

H+ Metabromsalan-Protonation

ATP Synthase (Inhibited)
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Return to IMS

Electron Transport Chain (Increased Activity) Pumps H+
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Caption: Mechanism of mitochondrial uncoupling by Metabromsalan.

Antimicrobial Activity
Metabromsalan and other halogenated salicylanilides have been recognized for their

antimicrobial properties, exhibiting activity against a range of bacteria and fungi[10]. The exact

mechanism of their antimicrobial action is not fully elucidated but is likely multifaceted,

potentially involving the disruption of cell membranes and the inhibition of essential enzymatic

processes, in addition to their uncoupling activity which would deplete cellular energy reserves.

Photosensitization and Phototoxicity
A major drawback of Metabromsalan and other halogenated salicylanilides is their potential to

cause photosensitivity and phototoxic reactions upon exposure to ultraviolet (UV) light[11][12]

[13][14].
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Mechanism of Photosensitization

The phototoxicity of these compounds is initiated by the absorption of UV radiation, which

excites the molecule to a higher energy state[14][15]. This excited molecule can then follow

several pathways that lead to cellular damage:

Formation of Reactive Oxygen Species (ROS): The excited photosensitizer can transfer its

energy to molecular oxygen, generating highly reactive singlet oxygen and other ROS.

These species can then oxidize cellular components such as lipids, proteins, and nucleic

acids, leading to cell damage and inflammation.

Free Radical Formation: The excited molecule can also undergo photochemical reactions to

form free radicals, which can directly damage cellular structures[14].

Covalent Binding: The activated photosensitizer can form covalent bonds with biological

macromolecules, altering their function and potentially triggering an immune response in the

case of photoallergy.

The clinical manifestation of phototoxicity is often an exaggerated sunburn-like reaction, with

erythema, edema, and in severe cases, blistering[12].

Regulatory Status and Safety Considerations
The use of Metabromsalan in consumer products, particularly in drugs and cosmetics, has

been significantly restricted due to its photosensitizing potential.

In the United States, the Food and Drug Administration (FDA) has classified certain

halogenated salicylanilides, including Metabromsalan (3, 5-dibromosalicylanilide), as new

drugs[16][17][18][19][20]. This means that an approved new drug application is required for

their marketing[16][19]. Specifically, under 21 CFR 310.502, these compounds are listed as

ingredients in drug products that are accorded new drug status, reflecting the agency's

concerns about their safety and effectiveness[16][17][18][19][20].

The European Medicines Agency (EMA) also has stringent regulations regarding the safety of

ingredients in medicinal products, and substances with known significant adverse effects like

photosensitivity are subject to rigorous evaluation and potential restrictions[21][22][23][24][25].
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The primary safety concern with Metabromsalan is its ability to induce phototoxicity. Therefore,

any research or handling of this compound should be conducted with appropriate safety

precautions to avoid skin contact and exposure to UV light.

Conclusion
Metabromsalan is a compound with interesting biological activities, particularly as an

uncoupler of oxidative phosphorylation and an antimicrobial agent. However, its significant

potential to cause photosensitivity has led to its withdrawal from many applications and

stringent regulatory oversight. For researchers, a thorough understanding of its chemical

properties, synthesis, and mechanisms of action is essential for its safe handling and for

exploring any potential future applications where its biological activities might be harnessed in

a controlled and safe manner. This guide provides a foundational body of knowledge to support

such endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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